Cas no 2247107-89-5 (2-(2-Chloro-5-fluorophenyl)pyrrolidine hydrochloride (1:1))
2-(2-Chloro-5-fluorophenyl)pyrrolidine hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Chloro-5-fluorophenyl)pyrrolidine hydrochloride (1:1)
-
- MDL: MFCD31736163
- Inchi: 1S/C10H11ClFN.ClH/c11-9-4-3-7(12)6-8(9)10-2-1-5-13-10;/h3-4,6,10,13H,1-2,5H2;1H
- InChI Key: MZYAWBVYMJGXNS-UHFFFAOYSA-N
- SMILES: Cl.FC1C=C(C2NCCC2)C(Cl)=CC=1
2-(2-Chloro-5-fluorophenyl)pyrrolidine hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1052341-1g |
2-(2-Chloro-5-fluorophenyl)pyrrolidine Hydrochloride |
2247107-89-5 | 95% | 1g |
$1320 | 2024-07-19 | |
| Enamine | EN300-6491807-0.05g |
2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride |
2247107-89-5 | 95.0% | 0.05g |
$218.0 | 2025-03-15 | |
| Enamine | EN300-6491807-0.1g |
2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride |
2247107-89-5 | 95.0% | 0.1g |
$326.0 | 2025-03-15 | |
| Enamine | EN300-6491807-0.25g |
2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride |
2247107-89-5 | 95.0% | 0.25g |
$466.0 | 2025-03-15 | |
| Enamine | EN300-6491807-0.5g |
2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride |
2247107-89-5 | 95.0% | 0.5g |
$735.0 | 2025-03-15 | |
| Enamine | EN300-6491807-1.0g |
2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride |
2247107-89-5 | 95.0% | 1.0g |
$943.0 | 2025-03-15 | |
| Enamine | EN300-6491807-2.5g |
2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride |
2247107-89-5 | 95.0% | 2.5g |
$1848.0 | 2025-03-15 | |
| Enamine | EN300-6491807-5.0g |
2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride |
2247107-89-5 | 95.0% | 5.0g |
$2732.0 | 2025-03-15 | |
| Enamine | EN300-6491807-10.0g |
2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride |
2247107-89-5 | 95.0% | 10.0g |
$4052.0 | 2025-03-15 | |
| 1PlusChem | 1P028QBE-50mg |
2-(2-chloro-5-fluorophenyl)pyrrolidinehydrochloride |
2247107-89-5 | 95% | 50mg |
$322.00 | 2024-05-25 |
2-(2-Chloro-5-fluorophenyl)pyrrolidine hydrochloride (1:1) Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 2-(2-Chloro-5-fluorophenyl)pyrrolidine hydrochloride (1:1)
Introduction to 2-(2-Chloro-5-fluorophenyl)pyrrolidine hydrochloride (1:1) and Its Significance in Modern Pharmaceutical Research
2-(2-Chloro-5-fluorophenyl)pyrrolidine hydrochloride (1:1), with the CAS number 2247107-89-5, is a compound of considerable interest in the field of pharmaceutical chemistry. This molecule, featuring a pyrrolidine core substituted with a 2-chloro-5-fluorophenyl group and salted as hydrochloride, has garnered attention due to its unique structural properties and potential applications in drug discovery. The combination of chloro and fluoro substituents on the aromatic ring introduces specific electronic and steric effects, making this compound a valuable scaffold for developing novel therapeutic agents.
The pyrrolidine moiety is a common pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. Its cyclic structure provides rigidity, while the nitrogen atom allows for hydrogen bonding interactions, which are crucial for binding affinity. In the case of 2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride (1:1), the presence of the 2-chloro-5-fluorophenyl group further modulates its pharmacological profile. The chloro group can participate in dipole-dipole interactions and halogen bonding, enhancing binding specificity, while the fluoro substituent can influence metabolic stability and lipophilicity.
Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions. Studies using molecular docking techniques have shown that compounds with similar scaffolds to 2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride (1:1) exhibit promising binding affinities to various biological targets. For instance, research indicates that derivatives of this compound may interact with kinases and other enzymes involved in cancer pathways. The salt form as hydrochloride enhances solubility, making it more suitable for formulation into pharmaceutical products.
The synthesis of 2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride (1:1) involves multi-step organic reactions, typically starting from commercially available precursors such as 2-chloro-5-fluorobenzaldehyde. The pyrrolidine ring is commonly constructed via reductive amination or cyclocondensation reactions. The final step involves converting the free base into the hydrochloride salt to improve stability and handling properties. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed for purification and structural confirmation.
In the context of drug development, 2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride (1:1) serves as a versatile intermediate for generating libraries of analogs. By modifying substituents or the pyrrolidine core itself, researchers can explore different pharmacological profiles. For example, replacing the chloro group with another halogen or an alkyl group could alter binding kinetics or metabolic pathways. Such modifications are critical for optimizing drug candidates for clinical trials.
Current research is exploring the potential of 2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride (1:1) in treating neurological disorders. Preliminary studies suggest that compounds with similar structures may modulate neurotransmitter receptors or inhibit enzymes associated with neurodegeneration. The fluorine atom's electronic properties contribute to increased metabolic stability, which is a desirable trait for long-term therapeutic use. Further investigation into its mechanism of action could unlock new treatment strategies for conditions such as Alzheimer's disease or Parkinson's disease.
The pharmaceutical industry values compounds like 2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride (1:1) for their synthetic accessibility and biological activity. Companies investing in research and development often screen such molecules to identify lead candidates for further optimization. The compound's structural features make it amenable to derivatization, allowing chemists to fine-tune properties such as solubility, bioavailability, and target specificity.
Regulatory considerations play a significant role in the development of new drugs. Ensuring that intermediates like 2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride (1:1) meet safety and quality standards is essential before they can be advanced into clinical trials. Good Manufacturing Practices (GMP) guidelines are followed during synthesis and purification to guarantee consistency and purity. Collaborative efforts between chemists, biologists, and regulatory experts are necessary to navigate the complex landscape of drug development.
The future prospects of 2-(2-chloro-5-fluorophenyl)pyrrolidine hydrochloride (1:1) hinge on continued innovation in synthetic methodologies and target identification. Advances in artificial intelligence-driven drug discovery may accelerate the process of identifying promising derivatives by predicting biological activity based on structural features. As our understanding of disease mechanisms deepens, compounds like this one will remain at the forefront of therapeutic innovation.
2247107-89-5 (2-(2-Chloro-5-fluorophenyl)pyrrolidine hydrochloride (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)